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Compound of Interest

Compound Name:
Methyl 4-(2-methoxy-2-

oxoethyl)-3-nitrobenzoate

Cat. No.: B140357 Get Quote

Proper Disposal of Methyl 4-(2-methoxy-2-
oxoethyl)-3-nitrobenzoate
For immediate release to researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the proper disposal of

Methyl 4-(2-methoxy-2-oxoethyl)-3-nitrobenzoate (CAS RN: 334952-07-7). Adherence to

these procedural guidelines is critical for ensuring laboratory safety and environmental

responsibility.

I. Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for Methyl 4-(2-methoxy-2-oxoethyl)-3-nitrobenzoate. This compound is classified as

harmful if swallowed and requires careful handling in a controlled laboratory environment.

Personal Protective Equipment (PPE):

Eye Protection: ANSI-approved safety glasses or goggles.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat is required.
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Ventilation:

All handling and disposal preparation should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood to avoid inhalation of any dust or vapors.

Spill Management:

In the event of a spill, the material should be carefully collected using an inert absorbent.

The spilled chemical and any contaminated cleanup materials must be treated as hazardous

waste and disposed of according to the procedures outlined below[1].

For significant spills, evacuate the immediate area and follow your institution's established

emergency protocols.

II. Quantitative Data Summary
The following table summarizes the key physical, chemical, and safety data for Methyl 4-(2-
methoxy-2-oxoethyl)-3-nitrobenzoate.

Property Value Reference

CAS Number 334952-07-7

Molecular Formula C11H11NO6 [2]

Physical Form Solid, Beige crystalline powder [3]

Signal Word Warning

GHS Hazard Statement H302: Harmful if swallowed

GHS Precautionary

Statements

P264, P270, P301+P312,

P330

Storage Temperature Room temperature

Incompatible Materials Strong oxidizing agents [4]

III. Step-by-Step Disposal Protocol
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The disposal of Methyl 4-(2-methoxy-2-oxoethyl)-3-nitrobenzoate must be managed through

your institution's designated hazardous waste program. Under no circumstances should this

chemical be disposed of down the drain or in the regular trash[5][6].

1. Waste Segregation and Collection:

Collect waste Methyl 4-(2-methoxy-2-oxoethyl)-3-nitrobenzoate and any materials

contaminated with it (e.g., weighing paper, pipette tips, contaminated gloves) in a dedicated,

chemically compatible waste container[6]. A high-density polyethylene (HDPE) or glass

container with a secure screw cap is appropriate[6][7].

Do not mix this waste with other chemical waste streams to prevent unintended reactions[5]

[8]. Specifically, avoid mixing with strong oxidizing agents, acids, or bases[4][9].

2. Labeling:

Clearly label the waste container with the words "Hazardous Waste"[6].

The label must include the full chemical name: "Methyl 4-(2-methoxy-2-oxoethyl)-3-
nitrobenzoate" and its CAS Number: 334952-07-7[6].

Indicate the approximate quantity or concentration of the waste and the date of

accumulation[7].

3. Storage in a Satellite Accumulation Area (SAA):

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory[6][7].

The SAA must be at or near the point of waste generation and under the control of laboratory

personnel[6].

Ensure the SAA is equipped with secondary containment to mitigate potential leaks[5][9].

Regularly inspect the SAA for any signs of container degradation or leakage[7].

4. Arranging for Waste Pickup and Disposal:
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Once the waste container is full, or in accordance with your institution's policies (e.g.,

maximum accumulation time), arrange for its collection by your institution's Environmental

Health and Safety (EH&S) department or a licensed hazardous waste disposal contractor[6].

5. Disposal of Empty Containers:

Empty containers that previously held Methyl 4-(2-methoxy-2-oxoethyl)-3-nitrobenzoate
must be thoroughly rinsed.

The first rinse must be collected and disposed of as hazardous waste[5][8].

After the initial rinse is collected, the container should be triple-rinsed with a suitable solvent

(e.g., water or as recommended by your EH&S department)[1]. These subsequent rinsates

may be permissible for drain disposal depending on local regulations, but it is best practice

to consult with EH&S.

Once thoroughly cleaned and air-dried, deface or remove all labels from the empty container

before disposing of it as regular solid waste or recycling, in accordance with institutional

guidelines[1][5].

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Methyl
4-(2-methoxy-2-oxoethyl)-3-nitrobenzoate.
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Is Methyl 4-(2-methoxy-2-oxoethyl)-3-nitrobenzoate
or contaminated material considered waste?

Collect in a designated, compatible,
and sealed waste container.

Yes

Continue with
experimental use.

No

Label container with 'Hazardous Waste',
full chemical name, and CAS number.

Store in a designated
Satellite Accumulation Area (SAA).

Contact Environmental Health & Safety (EH&S)
for pickup and disposal.

Proper Disposal
Complete

Click to download full resolution via product page

Caption: Disposal decision workflow for Methyl 4-(2-methoxy-2-oxoethyl)-3-nitrobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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and industry.

Contact
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Phone: (601) 213-4426
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